Cas no 1622-54-4 (2-2-(2-Thienyl)ethylbenzoicacid)

• Product Name: 2-2-(2-Thienyl)ethylbenzoicacid
• CAS No: 1622-54-4
• Molecular Formula: C₁₃H₁₂O₂S
• Molecular Weight: 232.29818
• CID: 41682
• PubChem ID: 74186

2-2-(2-Thienyl)ethylbenzoicacid Properties

Names and Identifiers

• 2-(2-(Thiophen-2-yl)ethyl)benzoic acid
• 2-[2-(2-THIENYL)ETHYL]BENZOIC ACID
• 2-(2-thiophen-2-ylethyl)benzoic acid
• Benzoicacid, o-[2-(2-thienyl)ethyl]- (7CI,8CI)
• 2-[2-(THIOPHEN-2-YL)ETHYL]BENZOIC ACID
• BS-49601
• E84097
• A882979
• DTXSID00167329
• EINECS 216-595-7
• 2-(2-(Thiophen-2-yl)ethyl)benzoicacid
• 8R52DT6ELH
• Benzoic acid, 2-[2-(2-thienyl)ethyl]-
• 1622-54-4
• NS00025300
• 2-(2-(2-Thienyl)ethyl)benzoic acid
• AKOS005067392
• FT-0754888
• DB-064449
• 2-[2-(2-thienyl)ethyl]benzoic acid
• DTXCID8089820
• AE-641/30105036
• BYSDXOIAAYZTBJ-UHFFFAOYSA-N

• MDL： MFCD00101206
• InChIKey： BYSDXOIAAYZTBJ-UHFFFAOYSA-N
• Inchi： 1S/C13H12O2S/c14-13(15)12-6-2-1-4-10(12)7-8-11-5-3-9-16-11/h1-6,9H,7-8H2,(H,14,15)
• SMILES： C1=CC=C(C(=C1)CCC2=CC=CS2)C(=O)O

Computed Properties

• Exact Mass: 232.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 232.056
• Heavy Atom Count: 16
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• LogP: 3.23150
• PSA: 65.54000
• Refractive Index: 1.627
• Boiling Point: 361.8°Cat760mmHg
• Melting Point: 110-111 ºC
• Flash Point: 172.6°C
• Density: 1.255

2-2-(2-Thienyl)ethylbenzoicacid Security Information

2-2-(2-Thienyl)ethylbenzoicacid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%